Cas no 1086106-57-1 (methyl (3S)-3-aminopentanoate)

• Product Name: methyl (3S)-3-aminopentanoate
• CAS No: 1086106-57-1
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 1185921
• PubChem ID: 51358237
• Update Time: 2023-11-24

methyl (3S)-3-aminopentanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-Aminopentanoate
• (3S)-3-Aminopentanoic acid methyl ester
• METHYL (3S)-3-AMINOPENTANOATE
• (S)-3-Amino-pentanoic acid methyl ester
• F16995
• A850821
• methyl (3S)-3-aminopentanoate

• Inchi： 1S/C6H13NO2/c1-3-5(7)4-6(8)9-2/h5H,3-4,7H2,1-2H3/t5-/m0/s1
• InChI Key： STSLIPZQSYMYNW-YFKPBYRVSA-N
• SMILES： O(C)C(C[C@H](CC)N)=O

Computed Properties

• Exact Mass: 131.095
• Monoisotopic Mass: 131.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 0.970
• Boiling Point: 178 ºC
• Flash Point: 50 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives